Dimethyl 4-[3-(2-anilino-2-oxoethoxy)phenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

• Molecular Formula: C25H26N2O6
• Molecular Weight: 450.5 g/mol
• IUPAC Name: dimethyl 4-[3-(2-anilino-2-oxoethoxy)phenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C25H26N2O6/c1-15-21(24(29)31-3)23(22(16(2)26-15)25(30)32-4)17-9-8-12-19(13-17)33-14-20(28)27-18-10-6-5-7-11-18/h5-13,23,26H,14H2,1-4H3,(H,27,28)
• InChI Key: SKQGEBWWGMYJRX-UHFFFAOYSA-N
• SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC)C2=CC(=CC=C2)OCC(=O)NC3=CC=CC=C3)C(=O)OC

Description

Dimethyl 4-[3-(2-anilino-2-oxoethoxy)phenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly referred to as DADLE, which stands for [D-Ala2, D-Leu5]-Enkephalin. DADLE is a synthetic analogue of enkephalin, a naturally occurring peptide that acts as a pain reliever in the body.

Mechanism of Action

DADLE acts on the body by binding to specific opioid receptors, which are found in the brain and spinal cord. These receptors are responsible for regulating pain and mood. DADLE acts as an agonist, which means that it activates these receptors and produces a response in the body. The activation of these receptors leads to the release of endorphins, which are natural pain relievers.
Biochemical and Physiological Effects:
DADLE has several biochemical and physiological effects on the body. It has been found to reduce pain and inflammation by activating opioid receptors in the body. DADLE also has neuroprotective properties, which means that it can protect the brain from damage caused by oxidative stress and inflammation. Additionally, DADLE has been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

DADLE has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be produced in large quantities and with high purity. DADLE is also stable and has a long shelf life, which makes it ideal for use in long-term experiments. However, there are also limitations to the use of DADLE in lab experiments. Its effects on the body are complex and can vary depending on the dose and route of administration. Additionally, DADLE can be expensive to produce and may not be readily available in some laboratories.

Future Directions

There are several future directions for research on DADLE. One area of interest is the development of new analogues of DADLE that have improved potency and selectivity for specific opioid receptors. Another area of interest is the investigation of the potential use of DADLE in the treatment of neurodegenerative diseases. Additionally, further studies are needed to understand the complex mechanisms of action of DADLE in the body and to identify potential side effects and limitations of its use.
Conclusion:
In conclusion, DADLE is a synthetic analogue of enkephalin that has gained significant attention in the scientific community due to its potential applications in various fields of research. It has been found to have analgesic, anti-inflammatory, and neuroprotective properties and has been studied for its potential use in the treatment of neurodegenerative diseases. Further research is needed to fully understand the complex mechanisms of action of DADLE and to identify potential limitations and side effects of its use.

Synthesis Methods

The synthesis of DADLE involves several steps, including the protection of the amino and carboxyl groups, the coupling of the protected amino acid with the protected dipeptide, and the removal of the protecting groups. The final product is obtained after purification and characterization.

Scientific Research Applications

DADLE has been extensively studied for its potential applications in various fields of scientific research. It has been found to have analgesic, anti-inflammatory, and neuroprotective properties. DADLE has been used in several studies to investigate the mechanisms of pain and inflammation in the body. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.